Cas no 2034245-65-1 (4-bromo-N-(5-methyl-1,2-oxazol-4-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-bromo-N-(5-methyl-1,2-oxazol-4-yl)methylbenzene-1-sulfonamide
• CAS No: 2034245-65-1
• MF: C₁₁H₁₁BrN₂O₃S
• MW: 331.185640573502
• CID: 6245950
• PubChem ID: 121172727
• Update Time: 2025-06-20

4-bromo-N-(5-methyl-1,2-oxazol-4-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(5-methyl-1,2-oxazol-4-yl)methylbenzene-1-sulfonamide
• 4-bromo-N-((5-methylisoxazol-4-yl)methyl)benzenesulfonamide
• 2034245-65-1
• AKOS032459239
• 4-bromo-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzene-1-sulfonamide
• 4-bromo-N-[(5-methyl-1,2-oxazol-4-yl)methyl]benzenesulfonamide
• F6512-9243

• Inchi： 1S/C11H11BrN2O3S/c1-8-9(6-13-17-8)7-14-18(15,16)11-4-2-10(12)3-5-11/h2-6,14H,7H2,1H3
• InChI Key： QCHSNYMOUHXDLR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NCC1C=NOC=1C)(=O)=O

Computed Properties

• Exact Mass: 329.96738g/mol
• Monoisotopic Mass: 329.96738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.6Ų

Additional information on 4-bromo-N-(5-methyl-1,2-oxazol-4-yl)methylbenzene-1-sulfonamide

Introduction to 4-bromo-N-(5-methyl-1,2-oxazol-4-yl)methylbenzene-1-sulfonamide (CAS No. 2034245-65-1)

4-bromo-N-(5-methyl-1,2-oxazol-4-yl)methylbenzene-1-sulfonamide, identified by its CAS number 2034245-65-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfonamide class, which is well-documented for its diverse biological activities and therapeutic potential. The presence of a bromine substituent and a 5-methyl-1,2-oxazole moiety in its structure imparts unique chemical properties, making it a valuable scaffold for further derivatization and investigation.

The molecular structure of 4-bromo-N-(5-methyl-1,2-oxazol-4-yl)methylbenzene-1-sulfonamide consists of a benzene ring substituted with a bromine atom at the 4-position, linked to a sulfonamide group. The sulfonamide moiety is further connected to a 5-methyl-1,2-oxazole ring, which is known for its role in various biological processes. This structural arrangement not only contributes to the compound's stability but also enhances its interactions with biological targets, making it a promising candidate for drug development.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the 5-methyl-1,2-oxazole ring into the sulfonamide framework has been particularly noted for its ability to modulate enzyme activity and receptor binding. This structural feature has been exploited in the design of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 4-bromo-N-(5-methyl-1,2-oxazol-4-yl)methylbenzene-1-sulfonamide is its potential in oncology research. The bromine substituent at the 4-position of the benzene ring enhances electrophilicity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in generating complex molecular architectures that can interact with cancer-specific pathways. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells, suggesting their utility in developing targeted cancer therapies.

The 5-methyl-1,2-oxazole moiety has also been implicated in modulating immune responses and inflammation. Preclinical research indicates that compounds containing this scaffold can interfere with signaling pathways involved in immune cell activation and cytokine production. This makes 4-bromo-N-(5-methyl-1,2-oxazol-4-yl)methylbenzene-1-sulfonamide a promising candidate for investigating novel immunomodulatory therapies. For instance, it has shown potential in preclinical models as an inhibitor of nuclear factor kappa B (NFκB) signaling, a key pathway in inflammatory processes.

In addition to its therapeutic applications, 4-bromo-N-(5-methyl-1,2-oxazol-4-yl)methylbenzene-1-sulfonamide has been explored for its role in chemical biology as a tool compound. Its unique structure allows researchers to probe interactions between small molecules and biological macromolecules. For example, it has been used in fragment-based drug discovery programs to identify lead compounds targeting protein-protein interactions relevant to human diseases.

The synthesis of 4-bromo-N-(5-methyl-1,2-oxazol-4-ylmethylbenzene)-1-sulfonamide involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include bromination of benzene derivatives followed by nucleophilic substitution reactions with the sulfonamide group. The introduction of the 5-methyl-l,2 oxazole ring typically involves cyclocondensation reactions starting from readily available precursors such as methyl acetoacetate derivatives. These synthetic routes underscore the compound's accessibility for further chemical manipulation.

Recent advances in computational chemistry have also contributed to the study of CAS No 2034245 65 1 by enabling high-throughput virtual screening and molecular docking studies. These computational methods allow researchers to predict binding affinities and identify potential drug candidates with minimal experimental work. Such approaches have accelerated the discovery process by prioritizing compounds with favorable pharmacokinetic profiles and target specificity.

The pharmacokinetic properties of 4-bromo-N-(5-methyl-l ,2 oxazole -4 -yl)methylbenzene -l sulfon amide are another area of interest. Initial pharmacokinetic studies suggest that this compound exhibits moderate solubility in water and favorable bioavailability when administered orally or intravenously. These characteristics make it suitable for further development into an oral therapeutic agent. Additionally, metabolic stability studies indicate that the compound undergoes limited biotransformation in vivo , suggesting minimal drug-drug interactions.

In conclusion,CAS No 2034245 -65 -l represents a structurally intriguing sulfonamide derivative with significant potential in pharmaceutical research . Its unique combination of functional groups , along with its synthetic accessibility , makes it an attractive scaffold for developing novel therapeutics . Ongoing research continues to uncover new applications for this compound , particularly in oncology and immunomodulation . As our understanding of biological pathways grows , so too does the promise that compounds like CAS No 20342 -45651 hold for addressing unmet medical needs . p>